Cas no 1147658-34-1 (N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide)

• Product Name: N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide
• CAS No: 1147658-34-1
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6205871
• PubChem ID: 42958993
• Update Time: 2025-10-20

N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26973417
• Z381474098
• AKOS034259913
• N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide
• 1147658-34-1
• N-pyridin-2-yl-1,4-dioxane-2-carboxamide
• CS-0243915

• Inchi： 1S/C10H12N2O3/c13-10(8-7-14-5-6-15-8)12-9-3-1-2-4-11-9/h1-4,8H,5-7H2,(H,11,12,13)
• InChI Key： MYQOETKNJQIOKN-UHFFFAOYSA-N
• SMILES： O1CCOCC1C(NC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60.4Ų

Additional information on N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide

N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide (CAS 1147658-34-1): A Comprehensive Overview

N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide (CAS 1147658-34-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a unique combination of a pyridine ring and a 1,4-dioxane moiety, exhibits versatile properties that make it valuable in drug discovery and material science. Its molecular structure, characterized by the amide linkage between the pyridine and dioxane groups, contributes to its distinct chemical behavior and potential applications.

The synthesis of N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ advanced techniques such as NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. The compound's stability under various conditions makes it suitable for further derivatization, a feature highly sought after in medicinal chemistry for developing novel bioactive molecules.

In recent years, N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide has emerged as a promising scaffold in pharmaceutical research. Its structural features resemble those found in several FDA-approved drugs, particularly in the realm of central nervous system (CNS) therapeutics. The pyridine-dioxane hybrid structure demonstrates excellent blood-brain barrier permeability, making it a candidate for neurological drug development. Current studies focus on its potential as a modulator of specific neurotransmitter receptors, though detailed pharmacological data remains under investigation.

The compound's physicochemical properties contribute to its research utility. With moderate solubility in common organic solvents and a defined melting point range, N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide offers practical handling characteristics for laboratory applications. Its molecular weight of 208.22 g/mol and balanced lipophilicity profile align well with Lipinski's rule of five, suggesting good drug-like properties for further pharmaceutical exploration.

Beyond pharmaceutical applications, CAS 1147658-34-1 has shown promise in materials science. The electron-rich pyridine ring and the oxygen-rich dioxane component create interesting electronic properties that researchers are investigating for potential use in organic electronic devices. Recent publications have explored its incorporation into novel polymer matrices and as a ligand in catalytic systems, demonstrating the compound's versatility across multiple scientific disciplines.

Quality control standards for N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide typically require high-performance liquid chromatography (HPLC) purity verification ≥95%. Reputable suppliers provide detailed certificates of analysis including residual solvent content, heavy metal screening, and spectroscopic characterization data. Storage recommendations generally suggest protection from moisture and light at controlled room temperature to maintain compound stability over extended periods.

The market for pyridine-containing compounds like N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide has shown steady growth, driven by increasing research in heterocyclic chemistry. Pharmaceutical companies and academic institutions represent the primary consumers, utilizing the compound as a building block for more complex molecular architectures. Current pricing reflects its status as a research-grade chemical, with costs varying based on purity levels and order quantities.

Environmental and safety considerations for CAS 1147658-34-1 follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during handling. Material safety data sheets provide comprehensive guidance on spill procedures, disposal methods, and first aid measures, emphasizing the importance of working in well-ventilated areas.

Recent scientific literature highlights innovative applications of N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide derivatives. Several research groups have reported successful modifications of the core structure to enhance specific biological activities or material properties. These developments align with current trends in fragment-based drug design and the search for novel heterocyclic scaffolds with improved pharmacokinetic profiles.

Analytical methods for N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide characterization continue to evolve. Advanced techniques such as high-resolution mass spectrometry and X-ray crystallography have been employed to study its molecular interactions and solid-state properties. These methodologies provide valuable insights for researchers aiming to optimize the compound's performance in various applications.

The future outlook for CAS 1147658-34-1 appears promising, with ongoing investigations into its potential across multiple scientific domains. As research into heterocyclic compounds expands, particularly in drug discovery and advanced materials, the demand for well-characterized building blocks like N-(pyridin-2-yl)-1,4-dioxane-2-carboxamide is expected to grow. Continued innovation in synthetic methodologies and application development will likely reveal new opportunities for this versatile chemical entity.